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Compound of Interest

Compound Name: Sativan

Cat. No.: B030306 Get Quote

The proper disposal of laboratory chemicals is a critical component of ensuring a safe and

compliant research environment. For researchers, scientists, and drug development

professionals handling a variety of compounds, clear and accessible disposal procedures are

essential. This guide provides a comprehensive overview of the recommended disposal

procedures for Sativan, a flavonoid compound. In the absence of a specific Safety Data Sheet

(SDS) for Sativan, the following guidelines for the disposal of an uncharacterized research

chemical should be followed to ensure safety and regulatory compliance.

Chemical and Physical Properties of (-)-Sativan
Understanding the properties of a substance is the first step in its safe handling and disposal.

While a specific SDS for a commercial product named "Sativan" may not be readily available,

data for the naturally occurring flavonoid, (-)-sativan, can provide some context.

Property Value

Molecular Formula C17H18O4[1]

Molecular Weight 286.32 g/mol [1]

Appearance Powder[2]

Solubility Practically insoluble in water[3]

Synonyms (-)-sativan, sativin[3]
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Note: This data pertains to the flavonoid (-)-sativan and should be used for informational

purposes only, as a commercial product named "Sativan" may have different properties.

Experimental Protocol for Proper Disposal
In the absence of a specific Safety Data Sheet (SDS), Sativan must be treated as a hazardous

chemical. The following protocol outlines the necessary steps for its safe disposal. This

procedure is based on general best practices for handling and disposing of unknown or

uncharacterized research chemicals.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

2. Waste Characterization:

The individual who generated the waste is responsible for its initial characterization.[4]

Based on its classification as a flavonoid, it should be treated as chemical waste.

3. Containerization and Labeling:

Use a chemically compatible, leak-proof container for waste collection. The container must

be clearly labeled as "Hazardous Waste".[4]

The label should include the full chemical name ("Sativan") and any known hazards.

4. Waste Segregation:

Do not mix Sativan waste with other chemical waste streams unless compatibility is certain.

[4]

5. Storage:

Waste should be stored in a designated Satellite Accumulation Area (SAA) within the

laboratory.[4]
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Ensure the container is tightly sealed and stored in secondary containment.

6. Consultation with Environmental Health and Safety (EHS):

Before proceeding with disposal, it is mandatory to contact your institution's EHS

department.[4] They will provide specific guidance and are responsible for the final disposal

of the waste.

7. In-Lab Neutralization (if applicable and approved by EHS):

Specific neutralization protocols for Sativan are not available. Do not attempt to neutralize

the chemical without explicit instructions and approval from EHS.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the disposal of a research

chemical like Sativan where a specific SDS is not available.
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By adhering to these general but crucial safety and disposal protocols, laboratory professionals

can manage Sativan waste responsibly, ensuring the protection of themselves, their

colleagues, and the environment. Always prioritize consulting with your institution's EHS

department for the most accurate and compliant disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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